Cas no 1826900-79-1 (3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride)

• Product Name: 3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride
• CAS No: 1826900-79-1
• MF: C₅H₉ClFN
• MW: 137.583063840866
• MDL: MFCD28963742
• CID: 4622594
• PubChem ID: 91928350
• Update Time: 2025-10-30

3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluorobicyclo[1.1.1]pentan-1-amine hydrochloride
• Bicyclo[1.1.1]pentan-1-amine, 3-fluoro-, hydrochloride (1:1)
• SY213159
• 1-Amino-3-fluorobicyclo[1.1.1]pentane Hydrochloride
• MFCD28963742
• Z2679312459
• BYC90079
• AKOS025312140
• C5H9ClFN
• 3-Fluorobicyclo[1.1.1]pentane-1-Amine HCl
• 3-fluorobicyclo[1.1.1]pentan-1-amine;hydrochloride
• 3-fluorobicyclo[1.1.1]pentan-1-amine hydrochloride(WX120752S1)
• EN300-37374008
• AS-71013
• 3-fluorobicyclo[1.1.1]pentan-1-aminehydrochloride
• SCHEMBL18305998
• 1826900-79-1
• EN300-262200
• 3-FLUOROBICYCLO[1.1.1]PENTAN-1-AMINE HCL
• CS-0051357
• P18842
• 3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride

• MDL： MFCD28963742
• Inchi： 1S/C5H8FN.ClH/c6-4-1-5(7,2-4)3-4;/h1-3,7H2;1H
• InChI Key： XILAEKMSLWYFHT-UHFFFAOYSA-N
• SMILES： Cl.FC12CC(C1)(C2)N

Computed Properties

• Exact Mass: 137.0407551 g/mol
• Monoisotopic Mass: 137.0407551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 137.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride

Introduction to 3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 1826900-79-1)

3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride, identified by the CAS number 1826900-79-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of bicyclic amines, featuring a unique structural framework that includes a fluorine substituent, which imparts distinct chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various applications in medicinal chemistry.

The structural motif of bicyclo[1.1.1]pentan-1-amine provides a rigid scaffold that can be exploited for the design of bioactive molecules. The presence of a fluorine atom at the 3-position introduces electrophilic characteristics, enabling further functionalization and interaction with biological targets. This combination of structural rigidity and electronic diversity makes 3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride a promising candidate for drug discovery efforts.

In recent years, there has been growing interest in the development of fluorinated heterocyclic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom can influence both the electronic and steric properties of the molecule, leading to tunable biological effects. This has prompted extensive research into fluorinated bicyclic amine derivatives as potential pharmacophores in various therapeutic areas.

One of the most compelling aspects of 3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride is its potential role in the development of novel therapeutics. Studies have demonstrated that similar fluorinated bicyclic structures exhibit inhibitory activity against certain enzymes and receptors, making them attractive for treating inflammatory diseases, neurological disorders, and cancer. The precise three-dimensional arrangement provided by the bicyclic core allows for optimal interactions with biological targets, while the fluorine atom enhances selectivity and potency.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify promising candidates like 3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride. These approaches have accelerated the discovery process by enabling rapid assessment of molecular properties and virtual testing against biological targets. The compound’s unique structure has been computationally modeled to predict its binding interactions with proteins such as kinases and transcription factors, which are key players in many disease pathways.

Experimental validation of these computational predictions has further solidified the interest in this compound. In vitro studies have shown that derivatives of bicyclo[1.1.1]pentan-1-amine exhibit significant activity against certain cancer cell lines by modulating critical signaling pathways involved in cell proliferation and survival. The hydrochloride salt form has been particularly useful in these assays due to its improved solubility, allowing for more efficient delivery and interaction with biological systems.

The synthesis of 3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct this complex scaffold efficiently.

Recent advancements in synthetic chemistry have enabled the introduction of fluorine atoms at specific positions with high regioselectivity, further enhancing the utility of this compound in drug development. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in incorporating fluorinated groups into the bicyclic core, allowing for fine-tuning of molecular properties.

The pharmacological profile of 3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride is still being thoroughly investigated, but preliminary findings suggest promising applications in several therapeutic areas. Its ability to interact with biological targets in a manner distinct from traditional small molecules makes it a valuable tool for exploring new drug mechanisms.

In conclusion, 3-Fluorobicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 1826900-79-1) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound, positioning it as a key player in future drug development efforts.